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Compound of Interest

Compound Name: (Rac)-GSK-3484862

Cat. No.: B15137358

Disclaimer: This document provides essential safety and logistical information for handling
(Rac)-GSK-3484862 based on general knowledge of potent research compounds. A specific
Safety Data Sheet (SDS) for (Rac)-GSK-3484862 was not publicly available at the time of this
writing. Researchers, scientists, and drug development professionals must obtain and review
the official SDS from the supplier and conduct a thorough, substance-specific risk assessment
before any handling, storage, or disposal of this compound.

(Rac)-GSK-3484862 is described as a potent and selective inhibitor of DNMT1, indicating it is a
biologically active molecule that requires careful handling to prevent exposure.[1][2][3] The
following guidelines are intended to supplement, not replace, a comprehensive safety protocol
developed by your institution's Environmental Health and Safety (EHS) department.

l. Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure to potent compounds like
(Rac)-GSK-3484862. The required level of PPE depends on the specific laboratory
procedures, the quantity of the compound being handled, and its physical form (e.g., solid
powder or solution).

Table 1: Recommended Personal Protective Equipment (PPE) for Handling (Rac)-GSK-
3484862
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified respirator with
appropriate cartridges. -
Disposable, solid-front lab coat
with tight-fitting cuffs. - Double
gloving (e.g., nitrile or
neoprene). - Disposable
sleeves. - Safety glasses or
goggles (if not using a full-face

respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential.[4][5] Double-gloving
provides an extra barrier

against contamination.[6]

Solution Preparation

- Chemical fume hood or other
certified ventilated enclosure. -
Lab coat. - Safety glasses with
side shields or chemical splash
goggles. - A single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls like a
fume hood are the primary

means of protection.[4]

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -
Appropriate gloves for the

solvent and compound.

Focus on preventing skin and
eye contact. The specific
procedure will dictate the level

of containment needed.

General Laboratory Operations

- Lab coat. - Safety glasses. -

Gloves.

Standard laboratory practice to
protect against incidental

contact.[6]

Il. Compound Information and Storage

Table 2: Chemical and Storage Information for (Rac)-GSK-3484862
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Property Value Source
Molecular Weight 365.45 g/mol [1]
Appearance Solid [3]
- Soluble in DMSO (e.g., 24
Solubility [1]
mg/mL)

Storage Temperature -20°C [2][3]
Stability > 4 years at -20°C [3]

lll. Handling and Disposal Plan

A systematic approach is essential for safely handling potent research compounds from receipt

to disposal.
Experimental Workflow for Safe Handling

The following diagram outlines a general workflow for handling (Rac)-GSK-3484862.
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Caption: Workflow for Safely Handling Potent Research Compounds.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15137358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste generated from handling (Rac)-GSK-3484862 must be considered hazardous.

Table 3: Disposal Guidelines

Waste Type

Disposal Procedure

Unused Compound

- Dispose of through a certified hazardous waste
vendor. - Ensure the container is compatible
with the chemical. - The label should clearly

identify the contents as a potent compound.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,
and sealed container. - Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Doff PPE carefully to avoid self-contamination.
- Place in a sealed bag or container labeled as

hazardous waste.

IV. Hierarchy of Controls

To minimize exposure, a hierarchy of controls should be implemented. This approach prioritizes

engineering and administrative controls over reliance on PPE alone.
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Elimination/Substitution

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Lab Coat, Respirator)
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Caption: Hierarchy of Controls for Minimizing Chemical Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidance for (Rac)-
GSK-3484862]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137358#personal-protective-equipment-for-
handling-rac-gsk-3484862]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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